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Compound of Interest

Compound Name: Panosialin D

Cat. No.: B15582044

Audience: Researchers, scientists, and drug development professionals.
Introduction

Panosialin D is a naturally occurring glycosidase inhibitor isolated from the culture broth of
Streptomyces sp. OH-5186. Structurally identified as 5-(13-methylpentadecyl)-1,3-benzenediol
bis(sodium sulfate), it has demonstrated potent inhibitory effects against several key
glycosidase enzymes.[1] These enzymes play critical roles in a variety of biological processes,
including post-translational modification of proteins, intestinal digestion of carbohydrates, and
lysosomal catabolism. The ability of Panosialin D to selectively block the activity of these
enzymes makes it a valuable molecular tool for researchers studying carbohydrate metabolism,
protein quality control, and for those in the early stages of drug discovery for diseases such as
diabetes, viral infections, and lysosomal storage disorders.

These application notes provide an overview of Panosialin D's inhibitory profile, its
applications in studying cellular pathways, and detailed protocols for its use in in-vitro enzyme
inhibition assays.

Data Presentation: Inhibitory Profile of Panosialin D

Panosialin D has been reported to exhibit strong inhibitory activity against a-mannosidase, o-
glucosidase, and [3-glucosidase.[1] While the original discovery literature describes the
inhibition as "strong," specific quantitative data such as half-maximal inhibitory concentration
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(IC50) or inhibition constant (Ki) values are not detailed in the available abstracts. Further
investigation of the full-text publication may be required to ascertain these specific values.

Enzyme Commission (EC) Reported Inhibitory
Target Enzyme

Number Activity
o-Mannosidase EC 3.2.1.24 Strong Inhibition[1]
0-Glucosidase EC 3.2.1.20 Strong Inhibition[1]
B-Glucosidase EC3.2.1.21 Strong Inhibition[1]

Applications in Glycosidase Function Research
Elucidating the N-linked Glycoprotein Processing
Pathway

One of the most significant applications of glycosidase inhibitors like Panosialin D is in the
study of N-linked glycoprotein synthesis and quality control within the endoplasmic reticulum
(ER) and Golgi apparatus. a-Glucosidases and a-mannosidases are critical processing
enzymes that sequentially trim the precursor oligosaccharide (GlcsMansGIcNAc:2) attached to
newly synthesized polypeptides.[2][3] This trimming process is essential for the proper folding
of glycoproteins, their interaction with molecular chaperones like calnexin and calreticulin, and
for targeting misfolded proteins for degradation.[2][4]

By inhibiting a-glucosidase and a-mannosidase, Panosialin D can be used to arrest the N-
glycan processing pathway at specific stages. This allows researchers to:

 Investigate the consequences of accumulating specific glycoprotein intermediates.
» Study the role of glycan structure in protein trafficking and secretion.
o Explore the mechanisms of ER-associated degradation (ERAD) of misfolded proteins.

The following diagram illustrates the initial steps of the N-linked glycoprotein processing
pathway and highlights the enzymatic steps targeted by Panosialin D.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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